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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the physicochemical
properties of Prenyl acetate (CAS No. 1191-16-8). It includes a detailed summary of its key
properties presented in a structured format, methodologies for experimental determination, and
a visualization of its chemical synthesis pathway. This guide is intended to serve as a
foundational resource for professionals in research and development.

Core Physicochemical Properties

Prenyl acetate, also known as 3-methyl-2-butenyl acetate, is an organic ester recognized for
its characteristic fruity aroma, reminiscent of banana and pear.[1][2][3] It presents as a
colorless liquid at room temperature.[1][2][4] The following table summarizes its key

physicochemical parameters.
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Property Value References
Molecular Formula C7H1202 [11[5]16]
Molecular Weight 128.17 g/mol [L1[4]15171
Density 0.917 g/mL at 25 °C [21[81[9]
0.915 - 0.923 g/mL at 20 °C [5]

Boiling Point 151-152 °C at 752 mmHg [21[31[5]1[7]
148-149 °C at 760 mmHg [5][10]

142-144 °C [1]

Melting Point -62.7 °C (estimate) [2][3][8][11]
Refractive Index 1.427 - 1.431 at 20 °C [5][10]

1.43 (lit., n20/D) [2]8]

Solubility Water: Insoluble [21[51191[12]

Water: 1289 mg/L at 25 °C 5]

(est)

Water: 4.3 g/L at 20 °C [2][13]

Alcohol: Soluble [3](5][12]

Vapor Pressure 3.99 mmHg at 25 °C [2][11]

2.28 mmHg at 23 °C [4](6]

Flash Point 49 °C (121 °F) [2][3][4][5][8]
Log P (o/w) 1.65-1.7 [4][5](6][10]

Experimental Protocols for Property Determination

The accurate determination of physicochemical properties is critical for the application and
handling of chemical compounds. The following sections outline standard methodologies for
measuring density, solubility, and refractive index.
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The density of a liquid can be determined accurately through a straightforward volumetric
measurement method.[14][15]

Apparatus:

e Analytical balance

o Graduated cylinder or pycnometer (density bottle) for higher precision
e Thermometer

Procedure:

e Mass of Empty Container: Carefully measure and record the mass of a clean, dry graduated
cylinder or pycnometer on an analytical balance.[14][16]

e Volume of Liquid: Add a precise volume of Prenyl acetate to the container. When using a
graduated cylinder, read the volume from the bottom of the meniscus at eye level to prevent
parallax error.[14][17]

e Mass of Filled Container: Weigh the container with the liquid and record the combined mass.
[16]

o Temperature: Measure and record the temperature of the liquid, as density is temperature-
dependent.[15]

o Calculation: The density (p) is calculated by subtracting the mass of the empty container
from the mass of the filled container to find the mass of the liquid (m), and then dividing this
by the measured volume (V).

o Formula: p=m/V[14]

e Replication: For improved accuracy, the measurement should be repeated multiple times,
and the average value should be reported.[14][16]

The equilibrium solubility of a compound in a specific solvent is typically determined using the
shake-flask method, which is considered a gold standard for its reliability.[18][19]
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Apparatus:

o Shake-flask or orbital shaker with temperature control

e Analytical balance

o Centrifuge

e Syringe filters (chemically inert, e.g., PTFE)

» High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative
analytical instrument

Procedure:

o Preparation: Add an excess amount of Prenyl acetate (solute) to a known volume of the
solvent (e.g., water, ethanol) in a flask. The presence of undissolved solid is necessary to
ensure saturation is reached.[18][19]

» Equilibration: Seal the flask and place it in a shaker at a constant, controlled temperature.
The mixture is agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium
between the dissolved and undissolved solute is achieved.[19]

e Phase Separation: After equilibration, the undissolved solid must be separated from the
saturated solution. This is typically done by allowing the solution to settle, followed by
centrifugation to pellet the remaining solid.[18]

« Filtration: Carefully draw the supernatant (the clear, saturated solution) and filter it using a
syringe filter to remove any remaining microscopic particles. The filter material must be inert
and not absorb the solute.[18]

» Quantification: The concentration of Prenyl acetate in the clear filtrate is then determined
using a calibrated analytical method, such as HPLC. A calibration curve is created using
standard solutions of known concentrations to ensure accurate measurement.[18]

e Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL or g/L) or
molarity (mol/L) at the specified temperature.[18]
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The refractive index, a measure of how light propagates through a substance, is a fundamental
optical property. It can be measured using various techniques, including refractometry and
interferometry.[20][21]

Apparatus:

e Abbe refractometer (most common)

e Light source (typically a sodium lamp, 589 nm)
o Temperature-controlled water bath

Procedure:

» Calibration: Calibrate the Abbe refractometer using a standard sample with a known
refractive index, such as distilled water.

o Sample Application: Place a few drops of Prenyl acetate onto the clean, dry prism surface of
the refractometer.

» Temperature Control: Ensure the prisms are maintained at a constant, specified temperature
(commonly 20°C) using the connected water bath, as refractive index is highly sensitive to
temperature changes.

o Measurement: Close the prisms and adjust the instrument until the boundary line (the line
separating the light and dark fields) is sharp and centered in the crosshairs of the eyepiece.

o Reading: Read the refractive index value directly from the instrument's calibrated scale.

e Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or
isopropanol) and a soft lens tissue after the measurement.

Synthesis Pathway Visualization

Prenyl acetate is synthesized via an esterification reaction. This process involves the reaction
of an alcohol (prenol) with a carboxylic acid (acetic acid), typically in the presence of an acid
catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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